Cas no 51655-76-6 (4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester)
51655-76-6 structure
Product Name:4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester
CAS No:51655-76-6
MF:C13H12FNO3
MW:249.237687110901
CID:361731
Update Time:2024-01-28
4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester
- ethyl 2-(4-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
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- Inchi: 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-12(15-11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
- InChI Key: IZAQHUBRLSKBES-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(OCC)=O)N=C1C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 249.08016
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Melting Point: 72-73 °C
- Boiling Point: 344.1±52.0 °C(Predicted)
- PSA: 52.33
- pka: -1.33±0.10(Predicted)
4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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